Cas no 58585-47-0 (Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2))

Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) Properties

Names and Identifiers

• Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
• N,N'''-1,4-butanediylbisguanidine dihydrochloride
• 2,2'-butane-1,4-diyldiguanidine dihydrochloride
• Butanediguanidine dihydrochloride
• Guanidine, butanedi-, dihydrochloride
• N,N'-Butane-1,4-diyldiguanidine--hydrogen chloride (1/2)
• DTXSID00974136
• Arcain-dihydrochlorid
• 58585-47-0
• 2-[4-(diaminomethylideneamino)butyl]guanidine;dihydrochloride
• EINECS 261-343-1
• +Expand

• InChIKey： VQOVFEGJSKLXKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H16N6.2ClH/c7-5(8)11-3-1-2-4-12-6(9)10;;/h1-4H2,(H4,7,8,11)(H4,9,10,12);2*1H
• SMILES： C(CCN=C(N)N)CN=C(N)N.Cl.Cl

Computed Properties

• Exact Mass: 244.09734
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 244.0970000g/mol
• Heavy Atom Count: 14
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 123.8